Cas no 68256-33-7 (Benzoyl chloride, 2-methoxy-4-methyl-5-nitro-)

• Product Name: Benzoyl chloride, 2-methoxy-4-methyl-5-nitro-
• CAS No: 68256-33-7
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 1726544
• Update Time: 2024-11-27

Benzoyl chloride, 2-methoxy-4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-methoxy-4-methyl-5-nitro-
• 2-methoxy-4-methyl-5-nitrobenzoyl chloride

• Inchi： 1S/C9H8ClNO4/c1-5-3-8(15-2)6(9(10)12)4-7(5)11(13)14/h3-4H,1-2H3
• InChI Key： NCLYYORBPCUMMU-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC([N+]([O-])=O)=C(C)C=C1OC

Computed Properties

• Exact Mass: 229.01424

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 371.6±37.0 °C(Predicted)
• PSA: 69.44